8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
370077-18-2
VCID:
VC0404130
InChI:
InChI=1S/C22H21ClN4O2S/c1-26-19-18(20(28)25-21(26)29)27(13-5-8-15-6-3-2-4-7-15)22(24-19)30-14-16-9-11-17(23)12-10-16/h2-4,6-7,9-12H,5,8,13-14H2,1H3,(H,25,28,29)
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CCCC4=CC=CC=C4
Molecular Formula:
C22H21ClN4O2S
Molecular Weight:
440.9g/mol
8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 370077-18-2
Main Products
VCID: VC0404130
Molecular Formula: C22H21ClN4O2S
Molecular Weight: 440.9g/mol
![8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione - 370077-18-2](/images/no_structure.jpg)
| CAS No. | 370077-18-2 |
|---|---|
| Product Name | 8-[(4-Chlorobenzyl)sulfanyl]-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C22H21ClN4O2S |
| Molecular Weight | 440.9g/mol |
| IUPAC Name | 8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-7-(3-phenylpropyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C22H21ClN4O2S/c1-26-19-18(20(28)25-21(26)29)27(13-5-8-15-6-3-2-4-7-15)22(24-19)30-14-16-9-11-17(23)12-10-16/h2-4,6-7,9-12H,5,8,13-14H2,1H3,(H,25,28,29) |
| Standard InChIKey | OVPPPIMFQSVMOH-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CCCC4=CC=CC=C4 |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)Cl)CCCC4=CC=CC=C4 |
| PubChem Compound | 1050046 |
| Last Modified | Nov 11 2021 |
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